Cas no 2228753-21-5 (3,5-difluoro-4-(oxiran-2-yl)pyridine)

• Product Name: 3,5-difluoro-4-(oxiran-2-yl)pyridine
• CAS No: 2228753-21-5
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• CID: 6107206
• PubChem ID: 165611185
• Update Time: 2025-06-10

3,5-difluoro-4-(oxiran-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-(oxiran-2-yl)pyridine
• EN300-1761695
• 2228753-21-5

• Inchi： 1S/C7H5F2NO/c8-4-1-10-2-5(9)7(4)6-3-11-6/h1-2,6H,3H2
• InChI Key： AJFFVBBKWFESGJ-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1CO1)F

Computed Properties

• Exact Mass: 157.03392011g/mol
• Monoisotopic Mass: 157.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 25.4Ų

Additional information on 3,5-difluoro-4-(oxiran-2-yl)pyridine

3,5-Difluoro-4-(oxiran-2-yl)pyridine (CAS No. 2228753-21-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3,5-difluoro-4-(oxiran-2-yl)pyridine (CAS No. 2228753-21-5) has emerged as a pivotal compound due to its unique structural features and broad applicability. This heterocyclic molecule combines a pyridine core with difluoro substitutions and an oxirane (epoxide) moiety, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. Its CAS number 2228753-21-5 is frequently searched by chemists seeking high-purity reagents for complex synthetic routes.

The growing interest in fluorinated pyridine derivatives stems from their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. The 3,5-difluoro substitution pattern, in particular, is known to improve lipophilicity and membrane permeability, addressing key challenges in modern medicinal chemistry. Meanwhile, the oxiran-2-yl group offers a reactive handle for further functionalization, enabling the construction of diverse molecular architectures. Researchers often query terms like "epoxide-pyridine hybrid synthesis" or "difluoropyridine applications", reflecting the compound's relevance in cutting-edge projects.

From an industrial perspective, 3,5-difluoro-4-(oxiran-2-yl)pyridine aligns with the trend toward sustainable chemistry. Its epoxide ring allows for ring-opening reactions under mild conditions, reducing energy consumption compared to traditional methods. This resonates with the increasing popularity of search terms such as "green synthesis of heterocycles" and "atom-economical fluorination". Moreover, the compound's stability under physiological conditions makes it a candidate for prodrug design, a hot topic in pharmaceutical forums.

Analytical techniques like NMR and HPLC are crucial for characterizing this compound, as evidenced by frequent searches for "CAS 2228753-21-5 purity analysis". The presence of both fluorine atoms and the epoxide group creates distinct spectroscopic signatures, aiding in quality control. Additionally, computational chemists model its electronic properties using DFT calculations, contributing to the rise of "in silico fluorinated compound screening" as a research focus area.

In material science, the planar pyridine-oxirane system enables π-stacking interactions, making it a potential monomer for conductive polymers. Searches for "fluorinated pyridine monomers" have surged alongside the development of organic electronics. The compound's dual functionality also supports the creation of covalent organic frameworks (COFs), addressing the demand for porous materials in gas storage applications.

As synthetic methodologies advance, 3,5-difluoro-4-(oxiran-2-yl)pyridine continues to gain traction in asymmetric catalysis. Its chiral epoxide moiety participates in stereoselective transformations, a subject frequently explored in queries like "epoxide ring-opening catalysts". This aligns with the pharmaceutical industry's need for enantiopure intermediates, further solidifying the compound's commercial importance.

Regulatory compliance remains a critical consideration for users of this compound. While not classified as hazardous under standard protocols, proper handling of oxirane-containing compounds is emphasized in safety guidelines. Researchers often search for "stable fluoropyridine storage" to ensure long-term usability, reflecting practical concerns in laboratory settings.

The future of CAS 2228753-21-5 lies in its adaptability to emerging technologies. With growing interest in bioorthogonal chemistry, its strained epoxide could serve as a click chemistry partner. Meanwhile, the difluoropyridine scaffold's role in PET tracer development highlights its potential in diagnostic imaging—an area generating substantial online discussion.